Cas no 111675-11-7 (1-Hexanol, 4-methyl-6-(phenylmethoxy)-, benzenesulfonate)

• Product Name: 1-Hexanol, 4-methyl-6-(phenylmethoxy)-, benzenesulfonate
• CAS No: 111675-11-7
• MF: C₂₀H₂₆O₄S
• MW: 362.483045101166
• CID: 1199480
• Update Time: 2024-08-02

1-Hexanol, 4-methyl-6-(phenylmethoxy)-, benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 4-methyl-6-(phenylmethoxy)-, benzenesulfonate
• 1-Hexanol, 4-methyl-6-(phenylmethoxy)-, 1-benzenesulfonate

• Inchi： 1S/C20H26O4S/c1-18(14-16-23-17-19-10-4-2-5-11-19)9-8-15-24-25(21,22)20-12-6-3-7-13-20/h2-7,10-13,18H,8-9,14-17H2,1H3
• InChI Key： POYNEMHOGKBWIQ-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=CC=C1)(=O)=O)CCC(C)CCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 380.16584

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 486.3±28.0 °C(Predicted)
• PSA: 83.83